Cas no 99983-00-3 (1-(3-(Methylthio)propyl)-3-phenylthiourea)

• Product Name: 1-(3-(Methylthio)propyl)-3-phenylthiourea
• CAS No: 99983-00-3
• MF: C₁₁H₁₆N₂S₂
• MW: 240.388139724731
• MDL: MFCD11701650
• CID: 1024260
• PubChem ID: 8620084
• Update Time: 2025-05-22

1-(3-(Methylthio)propyl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Methylthio)propyl)-3-phenylthiourea
• 3-[3-(Methylsulfanyl)propyl]-1-phenylthiourea
• 1-(3-methylsulfanylpropyl)-3-phenylthiourea
• DTXSID30429200
• AKOS008944076
• 99983-00-3
• CS-0363426
• AB90529

• MDL： MFCD11701650
• Inchi： 1S/C11H16N2S2/c1-15-9-5-8-12-11(14)13-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H2,12,13,14)
• InChI Key： KRIODUFZQNRHAG-UHFFFAOYSA-N
• SMILES： S(C)CCCNC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 240.07549087g/mol
• Monoisotopic Mass: 240.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-(3-(Methylthio)propyl)-3-phenylthiourea

Comprehensive Overview of 1-(3-(Methylthio)propyl)-3-phenylthiourea (CAS No. 99983-00-3): Properties, Applications, and Industry Insights

1-(3-(Methylthio)propyl)-3-phenylthiourea (CAS No. 99983-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This thiourea derivative features a methylthio propyl group and a phenyl ring, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals often search for terms like "thiourea derivatives synthesis", "CAS 99983-00-3 applications", and "phenylthiourea properties" to explore its scientific and commercial relevance.

The compound’s molecular formula, C₁₁H₁₆N₂S₂, highlights its sulfur-rich composition, a key factor in its biological activity. Recent studies have focused on its role as a precursor in the synthesis of heterocyclic compounds, particularly in drug discovery for targeting enzyme inhibition. Searches for "sulfur-containing bioactive compounds" and "thiourea in medicinal chemistry" reflect growing interest in its therapeutic potential, especially in antimicrobial and anti-inflammatory contexts.

From an industrial perspective, 1-(3-(Methylthio)propyl)-3-phenylthiourea is valued for its stability and solubility in organic solvents, making it suitable for formulation processes. Queries such as "organic synthesis intermediates" and "CAS 99983-00-3 suppliers" indicate its demand in fine chemical manufacturing. Environmental considerations also drive searches for "green synthesis of thiourea derivatives", aligning with global trends toward sustainable chemistry.

Analytical techniques like HPLC and NMR are critical for characterizing this compound, with researchers frequently searching for "CAS 99983-00-3 spectroscopic data". Its melting point, boiling point, and partition coefficient (logP) are essential parameters for quality control, often referenced in technical datasheets. The compound’s compatibility with polymer matrices has also spurred interest in material science, as seen in searches for "thiourea-modified polymers".

In summary, 1-(3-(Methylthio)propyl)-3-phenylthiourea (CAS No. 99983-00-3) bridges multiple disciplines, from drug development to advanced materials. Its multifaceted applications and research-driven demand underscore its importance in modern chemistry, while SEO-optimized terms like "thiourea derivative uses" and "99983-00-3 safety data" ensure accessibility for diverse stakeholders.